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Compound of Interest

Compound Name: AZ14133346

Cat. No.: B15612050

Audience: Researchers, scientists, and drug development professionals.

Summary: This document provides a detailed protocol for the preparation, handling, and
storage of stock solutions for AZD1480, a potent, ATP-competitive inhibitor of Janus-associated
kinase (JAK) 1 and 2.[1][2] Accurate preparation of stock solutions is critical for ensuring
experimental reproducibility and obtaining reliable results. This guide includes compound
properties, a step-by-step protocol for solubilization, and recommendations for storage.

Compound Information

AZD1480 is a small molecule inhibitor selective for JAK1 and JAK2, which are key components
of the JAK/STAT signaling pathway.[3] This pathway is integral to mediating cellular responses
to cytokines and growth factors and is often dysregulated in various cancers.[4][5][6] AZD1480
inhibits JAK2 activation, which in turn blocks the phosphorylation and activation of Signal
Transducer and Activator of Transcription 3 (STAT3).[3][5] This action can suppress tumor cell
proliferation, induce apoptosis, and inhibit angiogenesis.[1]

Quantitative Data Summary

The key physicochemical properties of AZD1480 are summarized in the table below. Note that
the molecular weight may vary slightly between batches due to hydration. Always refer to the
batch-specific information on the product vial or Certificate of Analysis for the most accurate
value.
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Property Value Source(s)
Molecular Formula C14H14CIFNs [7]
Molecular Weight (MW) 348.77 g/mol [1]
CAS Number 935666-88-9

Off-White Powder / Crystalline
Appearance _ [1][8]

Solid
Purity >97% [1]

Solubility (Max Conc.)

DMSO = 70 mg/mL (~200 mM) [9]
Ethanol ~100 mM
Water Insoluble [9][10]

Experimental Protocol: Preparing a 10 mM Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of AZD1480 in dimethyl
sulfoxide (DMSOQO), a common solvent for this compound.

2.1. Materials and Equipment

e AZD1480 powder

o Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

» Sterile microcentrifuge tubes or cryogenic vials

o Calibrated micropipettes and sterile tips

o \ortex mixer
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
2.2. Safety Precautions

e AZD1480 is a potent bioactive compound. Handle with care in a well-ventilated area or a
chemical fume hood.

» Avoid inhalation of dust and direct contact with skin and eyes.
o Wear appropriate PPE at all times.
o Consult the Safety Data Sheet (SDS) for comprehensive safety information.

2.3. Calculation To prepare a stock solution of a specific concentration (molarity), use the
following formula:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
Example Calculation for 1 mL of 10 mM AZD1480:

e Mass (mg) =10 mM x 1 mL x 348.77 g/mol

e Mass (mg) = 3.4877 mg

Therefore, 3.49 mg of AZD1480 is needed to make 1 mL of a 10 mM stock solution.

2.4. Step-by-Step Procedure

o Equilibrate: Allow the AZD1480 powder vial to equilibrate to room temperature for 15-20
minutes before opening to prevent condensation.

o Weigh: Carefully weigh out the calculated amount of AZD1480 powder (e.g., 3.49 mg) using
an analytical balance and transfer it to a sterile microcentrifuge tube.

e Solubilize: Add the corresponding volume of fresh, high-purity DMSO (e.g., 1 mL for 3.49
mg) to the tube.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Mix: Cap the tube securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. Gentle warming in a 37-50°C water bath can assist dissolution if
needed.[10]

» Aliquot: To avoid repeated freeze-thaw cycles, which can degrade the compound, divide the
stock solution into smaller, single-use aliquots (e.g., 20-50 pL) in sterile cryogenic vials.[9]

o Store: Store the aliquots protected from light.[1] For long-term storage (up to 2 years), keep
at -20°C or -80°C.[1][9] The powdered compound should be stored at -20°C.

Visualizations

3.1. Experimental Workflow

The following diagram illustrates the key steps for preparing the AZD1480 stock solution.
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Caption: Workflow for preparing a 10 mM AZD1480 stock solution.

3.2. Signaling Pathway
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AZD1480 functions by inhibiting the JAK/STAT pathway. Cytokine binding to cell surface
receptors activates associated JAKs, which then phosphorylate STAT proteins.[6] Activated
STATs dimerize, translocate to the nucleus, and regulate the transcription of target genes

involved in proliferation and survival.[3][6] AZD1480 directly inhibits JAK1 and JAK2, thereby
blocking this entire downstream cascade.[2][11]
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Caption: AZD1480 inhibits the JAK-STAT signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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